Cas no 1203391-16-5 (3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(2-ethoxyphenyl)urea)

• Product Name: 3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(2-ethoxyphenyl)urea
• CAS No: 1203391-16-5
• MF: C₁₈H₂₀ClN₃O₄S
• MW: 409.887102127075
• CID: 5950781
• PubChem ID: 30375388
• Update Time: 2025-07-14

3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(2-ethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(2-ethoxyphenyl)urea
• 1-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-3-(2-ethoxyphenyl)urea
• 1-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3-(2-ethoxyphenyl)urea
• AKOS024513095
• F5537-0117
• VU0646872-1
• 1203391-16-5
• 3-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(2-ethoxyphenyl)urea

• Inchi： 1S/C18H20ClN3O4S/c1-2-26-17-7-4-3-6-15(17)21-18(23)20-13-8-9-14(19)16(12-13)22-10-5-11-27(22,24)25/h3-4,6-9,12H,2,5,10-11H2,1H3,(H2,20,21,23)
• InChI Key： DZKRWGCDFMAHLC-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C(N2CCCS2(=O)=O)=C1)C(NC1=CC=CC=C1OCC)=O

Computed Properties

• Exact Mass: 409.0863050g/mol
• Monoisotopic Mass: 409.0863050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 96.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(2-ethoxyphenyl)urea

Professional Introduction to Compound with CAS No 1203391-16-5 and Product Name: 3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(2-ethoxyphenyl)urea

The compound with the CAS number 1203391-16-5 and the product name 3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(2-ethoxyphenyl)urea represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and therapeutic development. The structural complexity and unique functional groups present in this molecule make it a promising candidate for further investigation into its pharmacological properties.

At the core of this compound's structure is a thiazolidine ring, which is a heterocyclic compound containing sulfur and nitrogen atoms in its ring. The presence of a 1,1-dioxo group on the thiazolidine ring introduces additional functional sites that can interact with biological targets. This structural feature is particularly intriguing because it can influence the compound's solubility, bioavailability, and overall pharmacokinetic profile. The chloro substituents at the 3-position of the phenyl ring further enhance the molecule's reactivity, making it a versatile scaffold for chemical modifications.

The urea moiety in the molecule, specifically at the 1-position, is another critical functional group. Urea-based compounds are well-known for their ability to form hydrogen bonds with biological targets, which can enhance binding affinity and selectivity. In this context, the 2-ethoxyphenyl group attached to the urea moiety introduces an additional layer of complexity. The ethoxy group can influence the electronic properties of the molecule, affecting its interactions with biological receptors. This combination of structural features makes the compound a compelling subject for further study.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of such compounds with greater accuracy. Studies have shown that molecules containing thiazolidine rings exhibit a wide range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in 3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(2-ethoxyphenyl)urea suggests that it may interact with multiple biological pathways simultaneously.

In particular, the chloro substituents on the phenyl ring have been identified as key players in modulating biological activity. These groups can participate in various non-covalent interactions with target proteins, including hydrogen bonding and van der Waals forces. The presence of these substituents can also influence metabolic stability, affecting how quickly the compound is metabolized in vivo. This information is crucial for optimizing drug candidates for clinical use.

The urea moiety has been extensively studied for its role in drug design due to its ability to form strong hydrogen bonds with biological targets. In this compound, the urea group is flanked by two aromatic rings: a 2-ethoxyphenyl ring and a phenyl ring substituted with a thiazolidine derivative. This arrangement creates a multi-point interaction site that could enhance binding affinity and selectivity against specific biological targets. Such features are highly desirable in drug development pipelines.

Recent research has highlighted the importance of understanding the three-dimensional structure of molecules to predict their biological activity accurately. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into how these compounds interact with biological targets at an atomic level. These studies have revealed that subtle changes in molecular structure can significantly alter binding affinity and selectivity.

The thiazolidine ring in this compound is particularly interesting because it can adopt multiple conformations depending on its environment. These conformational changes can influence how the molecule interacts with biological targets. Computational studies have shown that optimizing these conformational preferences can enhance binding affinity and reduce off-target effects. This underscores the importance of considering dynamic aspects when designing drug candidates.

In addition to its structural complexity, this compound exhibits unique physicochemical properties that make it suitable for various applications in drug discovery and development. For instance, its solubility profile can be tailored by modifying functional groups such as hydroxyl or carboxylic acid moieties present in related compounds. These modifications can improve bioavailability and reduce toxicity, making them critical considerations during drug development.

The chloro substituents at the 3-position of the phenyl ring contribute to the compound's reactivity and stability under various conditions. These groups can participate in electrophilic aromatic substitution reactions, allowing for further chemical modifications if needed. This flexibility makes it possible to fine-tune pharmacological properties by introducing additional functional groups or altering existing ones.

The combination of these structural features makes 3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(2-ethoxyphenyl)urea a promising candidate for further investigation into its pharmacological properties. Researchers are exploring its potential as an intermediate in synthesizing novel therapeutic agents targeting various diseases. The compound's unique structural motifs offer opportunities for designing molecules with enhanced efficacy and reduced side effects compared to existing treatments.

As computational methods continue to evolve, researchers will be able to predict more accurately how these compounds will behave in vivo. This will accelerate drug discovery pipelines by allowing scientists to prioritize promising candidates based on their predicted pharmacological profiles before conducting expensive wet-lab experiments. Such advancements are crucial for bringing new therapies to market more efficiently.

In conclusion,3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yλ)phenyl-l-(2-ethtxophenyl)urea (CAS No 120339l-l6-S) represents a significant advancement in medicinal chemistry due to its complex structure and unique functional groups, including thiazolidine rings, chloro substituents, urea moieties,and ethoxyphenyI groups,which collectively contribute to its potential as a lead compound for therapeutic development,especially when combined with modern computational techniques,such as molecular modeling,which enhance our understanding of how these molecules interact with biological targets at an atomic level,facilitating rational drug design processes,and ultimately leading toward more effective treatments for various diseases,including those currently resistant to existing therapies.,